Cas no 1042578-94-8 ((3-Methoxypropyl)(3-methylbutan-2-yl)amine)

• Product Name: (3-Methoxypropyl)(3-methylbutan-2-yl)amine
• CAS No: 1042578-94-8
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5069273
• Update Time: 2025-05-23

(3-Methoxypropyl)(3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methoxypropyl)(3-methylbutan-2-yl)amine
• N-(3-methoxypropyl)-3-methylbutan-2-amine
• (3-Methoxypropyl)(3-methylbutan-2-yl)amine

• Inchi： 1S/C9H21NO/c1-8(2)9(3)10-6-5-7-11-4/h8-10H,5-7H2,1-4H3
• InChI Key： HXOHQDKXHUXKHH-UHFFFAOYSA-N
• SMILES： O(C)CCCNC(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.6
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3

Additional information on (3-Methoxypropyl)(3-methylbutan-2-yl)amine

(3-Methoxypropyl)(3-methylbutan-2-yl)amine: A Comprehensive Overview

The compound with CAS No 1042578-94-8, commonly referred to as (3-Methoxypropyl)(3-methylbutan-2-yl)amine, is a fascinating organic compound with a diverse range of applications and properties. This article delves into its structure, synthesis, applications, and recent advancements in its utilization, providing a thorough understanding of its significance in various fields.

Structure and Physical Properties

(3-Methoxypropyl)(3-methylbutan-2-yl)amine is an organic amine with a unique structure that combines a methoxypropyl group and a methylbutan group. The molecule consists of two distinct alkyl chains attached to the nitrogen atom, resulting in a branched structure that imparts specific chemical properties. The methoxy group introduces electron-donating effects, while the methylbutan group adds steric bulk, influencing the compound's reactivity and solubility.

Physically, this compound is typically a colorless liquid with a characteristic amine odor. Its melting point and boiling point are consistent with similar organic amines, making it suitable for various industrial applications where thermal stability is required. The compound's solubility in common solvents like water and organic solvents further enhances its utility in chemical processes.

Synthesis and Production

The synthesis of (3-Methoxypropyl)(3-methylbutan-2-yl)amine involves several steps, primarily relying on nucleophilic substitution reactions or reductive amination techniques. One common method involves the reaction of 3-methoxypropanol with ammonia or an ammonium salt under specific conditions to form the corresponding amine intermediate. Subsequent alkylation with 3-methylbutanamine derivatives completes the synthesis.

Recent advancements in catalytic processes have improved the efficiency of these reactions, reducing production costs and enhancing yield rates. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis, aligning with global sustainability goals.

Applications Across Industries

(3-Methoxypropyl)(3-methylbutan-2-yl)amine finds extensive use across multiple industries due to its versatile chemical properties. In the pharmaceutical sector, it serves as an intermediate in drug synthesis, particularly in the development of bioactive compounds targeting various therapeutic areas such as oncology and neurology.

In agrochemicals, this compound acts as a precursor for pesticides and herbicides, contributing to crop protection and yield enhancement. Its role as a catalyst in polymerization reactions has also made it valuable in materials science for producing high-performance polymers used in automotive and aerospace industries.

Additionally, (3-Methoxypropyl)(3-methylbutan-2-yl)amine is employed in the formulation of specialty chemicals such as surfactants and corrosion inhibitors, underscoring its versatility across different application domains.

Recent Research Developments

Recent studies have focused on optimizing the synthesis pathways of (3-Methoxypropyl)(3-methylbutan-2-yl)amine, leveraging novel catalysts and reaction conditions to improve efficiency and reduce waste generation. For instance, researchers have explored microwave-assisted synthesis techniques that significantly accelerate reaction times while maintaining product quality.

In the field of medicinal chemistry, this compound has been investigated for its potential as an active pharmaceutical ingredient (API). Preclinical studies indicate promising bioavailability profiles, making it a candidate for drug development pipelines targeting chronic diseases such as diabetes and cardiovascular disorders.

Cutting-edge research also explores its role in green chemistry initiatives. By incorporating renewable feedstocks into its production process, scientists aim to develop more sustainable methods for manufacturing this compound without compromising on performance attributes.

Safety Considerations

Safety Considerations

Safety Considerations